Cas no 877616-54-1 (3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 877616-54-1
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 5510083
• Update Time: 2025-07-13

3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-9-(2-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C20H25N5O3/c1-4-5-11-25-18(26)16-17(22(2)20(25)27)21-19-23(12-8-13-24(16)19)14-9-6-7-10-15(14)28-3/h6-7,9-10H,4-5,8,11-13H2,1-3H3
• InChI Key： HQBXZIVBKONFFK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)N=C1N(C3=C([H])C([H])=C([H])C([H])=C3OC([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N12

Additional information on 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 877616-54-1)

3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimido[1,2-g]purine class of scaffolds, which are known for their broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The CAS No. 877616-54-1 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structural motifs. The presence of a butyl group at the 3-position and a 2-methoxyphenyl moiety at the 9-position introduces specific interactions with biological targets, which are critical for modulating biological pathways. Additionally, the methyl group at the 1-position further fine-tunes the pharmacophoric characteristics of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with high precision. Studies have shown that the pyrimido[1,2-g]purine core can effectively engage with various enzymes and receptors involved in critical cellular processes. The 2-methoxyphenyl substituent, in particular, has been identified as a key pharmacophore that enhances binding stability and selectivity.

In vitro studies have demonstrated that derivatives of 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione exhibit potent inhibitory effects on several targets relevant to cancer biology. For instance, preliminary data suggest that this compound can inhibit the activity of kinases involved in tumor proliferation and angiogenesis. The butyl group at the 3-position appears to contribute to favorable solubility properties while maintaining bioavailability.

The methyl group at the 1-position of the pyrimido[1,2-g]purine scaffold is another critical feature that influences its biological activity. This group can participate in hydrogen bonding interactions with polar residues in protein targets, enhancing binding affinity. Furthermore, the presence of two carbonyl groups at the 2 and 4 positions of the purine ring introduces additional sites for hydrogen bonding and electrostatic interactions.

One of the most compelling aspects of this compound is its potential for structural diversity through derivatization. By modifying substituents such as the butyl group, 2-methoxyphenyl, or introducing additional functional groups at other positions within the core scaffold, researchers can generate libraries of analogs with tailored biological profiles. This flexibility makes it an attractive scaffold for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent publications highlight the importance of optimizing physicochemical properties alongside biological activity when designing new drug candidates. The logP (logarithm of partition coefficient) value of 3-butyl-9-(2-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1，2-g]purine-2，4-dione has been carefully evaluated to ensure good oral bioavailability and membrane permeability. This optimization is crucial for advancing compounds into clinical development pipelines.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key functional motifs efficiently. These synthetic strategies not only improve scalability but also allow for modular access to various derivatives.

In conclusion,3-butyl-9-(2-methoxyphenyl)-1-methyl-1H，2 H，3 H，4 H，6 H，7 H，8 H，9 H-pyrimido[1，2-g]purine-2，4-dione (CAS No. 877616-54-1) represents a structurally intriguing molecule with significant potential in pharmaceutical research。 Its unique scaffold， combined with well-designed substituents， positions it as a valuable starting point for developing novel therapeutic agents targeting critical disease pathways。